Methyl 5-(4-pyridyl)-2-thiophenecarboxylate
Cat. No. B8655626
M. Wt: 219.26 g/mol
InChI Key: JMFYMKFZOPAUPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06359134B1
Procedure details
To a solution of the obtained methyl 5-(4-pyridyl)-2-thiophenecarboxylate (410 mg) in ethanol (20 ml) was added 1 N sodium hydroxide solution (4 ml) and the mixture was stirred at room temperature for 2 hours. The reaction solution was concentrated, and the residue was dissolved in water, to which was added 1 N hydrochloric acid (4 ml). The precipitate was filtered, washed with water and dried to give the title compound (363 mg).
Name
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][C:4]([C:7]2[S:11][C:10]([C:12]([O:14]C)=[O:13])=[CH:9][CH:8]=2)=[CH:3][CH:2]=1.[OH-].[Na+]>C(O)C>[N:1]1[CH:2]=[CH:3][C:4]([C:7]2[S:11][C:10]([C:12]([OH:14])=[O:13])=[CH:9][CH:8]=2)=[CH:5][CH:6]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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410 mg
|
|
Type
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reactant
|
|
Smiles
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N1=CC=C(C=C1)C1=CC=C(S1)C(=O)OC
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|
Name
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|
|
Quantity
|
4 mL
|
|
Type
|
reactant
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Smiles
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[OH-].[Na+]
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|
Name
|
|
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Quantity
|
20 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 2 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction solution was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in water, to which
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ADDITION
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Type
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ADDITION
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|
Details
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was added 1 N hydrochloric acid (4 ml)
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The precipitate was filtered
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WASH
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Type
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WASH
|
|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
|
|
Smiles
|
N1=CC=C(C=C1)C1=CC=C(S1)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 363 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 94.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
